Cas no 1263376-18-6 (1-bromo-2-chloro-5-methoxy-3-nitrobenzene)

• Product Name: 1-bromo-2-chloro-5-methoxy-3-nitrobenzene
• CAS No: 1263376-18-6
• MF: C₇H₅BrClNO₃
• MW: 266.476500272751
• MDL: MFCD18379737
• CID: 4584096
• PubChem ID: 51000080
• Update Time: 2025-06-29

1-bromo-2-chloro-5-methoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-2-CHLORO-5-METHOXY-3-NITROBENZENE
• 3-Bromo-2-chloro-5-methoxynitrobenzene
• EN300-8166527
• DB-201647
• 1263376-18-6
• WLZ3500
• AKOS025132041
• SCHEMBL18395985
• 1-bromo-2-chloro-5-methoxy-3-nitrobenzene

• MDL： MFCD18379737
• Inchi： 1S/C7H5BrClNO3/c1-13-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,1H3
• InChI Key： AGALCFNGQFRMIE-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC)=CC([N+]([O-])=O)=C1Cl

Computed Properties

• Exact Mass: 264.91413g/mol
• Monoisotopic Mass: 264.91413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Additional information on 1-bromo-2-chloro-5-methoxy-3-nitrobenzene

Introduction to 1-bromo-2-chloro-5-methoxy-3-nitrobenzene (CAS No. 1263376-18-6)

1-bromo-2-chloro-5-methoxy-3-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 1263376-18-6, is a specialized aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of nitroaromatics, characterized by the presence of nitro (-NO₂) and halogen substituents, which endow it with unique reactivity and potential applications in medicinal chemistry.

The structural motif of 1-bromo-2-chloro-5-methoxy-3-nitrobenzene consists of a benzene ring substituted with a bromine atom at the 1-position, a chlorine atom at the 2-position, a methoxy group (-OCH₃) at the 5-position, and a nitro group at the 3-position. This specific arrangement of functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and agrochemicals.

In recent years, there has been growing interest in halogenated nitroaromatic compounds due to their role as key building blocks in drug discovery. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, allowing chemists to tailor the properties of the final product. For instance, these substituents can participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecular framework.

One of the most compelling aspects of 1-bromo-2-chloro-5-methoxy-3-nitrobenzene is its utility in constructing biologically active scaffolds. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic pathways. Notably, studies have explored its derivatives as potential candidates for treating inflammatory diseases, cancer, and infectious disorders. The methoxy group, in particular, has been shown to enhance solubility and metabolic stability, making it an attractive feature for drug-like molecules.

The nitro group in 1-bromo-2-chloro-5-methoxy-3-nitrobenzene also plays a crucial role in its reactivity. Nitroaromatics are known for their ability to undergo reduction to form aniline derivatives, which are prevalent in many pharmacologically active compounds. Additionally, the electron-withdrawing nature of the nitro group can influence electronic properties, affecting interactions with biological targets. This characteristic has been exploited in designing molecules with specific binding affinities and selectivity.

Recent advances in synthetic methodologies have further enhanced the accessibility of 1-bromo-2-chloro-5-methoxy-3-nitrobenzene. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production scales, reducing costs and improving yields. These innovations have made it feasible to explore larger libraries of derivatives, accelerating the discovery process in medicinal chemistry.

In addition to pharmaceutical applications, 1-bromo-2-chloro-5-methoxy-3-nitrobenzene has found utility in materials science. Its ability to serve as a precursor for conductive polymers and organic semiconductors has been investigated due to its aromatic structure and functional group diversity. Such materials are relevant in the development of flexible electronics, light-emitting diodes (LEDs), and solar cells.

The environmental impact of halogenated compounds is also a critical consideration in their use. While these substances offer significant synthetic advantages, their persistence and potential toxicity necessitate careful handling and disposal protocols. Researchers are actively working on greener alternatives and sustainable practices to minimize ecological risks associated with their use.

Looking ahead, the future prospects for 1-bromo-2-chloro-5-methoxy-3-nitrobenzene appear promising as new methodologies emerge and our understanding of its reactivity evolves. Continued exploration into its derivatives will likely uncover novel therapeutic agents and advanced materials with broad applications across multiple industries.